1-(4-(Fluoromethoxy)-3-methoxyphenethyl)-4-(3-phenylpropyl)piperazine

• IUPAC Name: 1-[2-[4-(fluoromethoxy)-3-methoxyphenyl]ethyl]-4-(3-phenylpropyl)piperazine
• InChI: InChI=1S/C23H31FN2O2/c1-27-23-18-21(9-10-22(23)28-19-24)11-13-26-16-14-25(15-17-26)12-5-8-20-6-3-2-4-7-20/h2-4,6-7,9-10,18H,5,8,11-17,19H2,1H3
• InChI Key: BEMJANRMADTXFH-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)CCN2CCN(CC2)CCCC3=CC=CC=C3)OCF
• Molecular Formula: C23H31FN2O2
• Molecular Weight: 386.5 g/mol
• CAS No.: 1004511-88-9

Description

1-(4-(Fluoromethoxy)-3-methoxyphenethyl)-4-(3-phenylpropyl)piperazine is a useful research compound. Its molecular formula is C23H31FN2O2 and its molecular weight is 386.511. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Evaluation in D2-like Receptors

Arylcycloalkylamines, including phenyl piperidines and piperazines, play a significant role in the pharmacophore of antipsychotic agents. Research highlights the importance of arylalkyl substituents in enhancing the potency and selectivity of compounds for D2-like receptors. The study explores the contributions of pharmacophoric groups such as 4'-fluorobutyrophenones and 3-methyl-7-azaindoles towards the selectivity and potency at D2-like receptors, demonstrating the composite structure's role in receptor affinity (Sikazwe et al., 2009).

Piperazine Derivatives for Therapeutic Use

Piperazine, a six-membered nitrogen-containing heterocycle, has been identified in various drugs across therapeutic categories including antipsychotic, antihistamine, and antidepressant. Modifications to the piperazine nucleus significantly influence the medicinal potential of resultant molecules. This patent review elaborates on the molecular designs incorporating piperazine, showcasing its flexibility in drug discovery for treating diverse diseases (Rathi et al., 2016).

Anti-mycobacterial Activity of Piperazine Analogues

Piperazine, known for its versatile medicinal importance, has been utilized as a core structure in numerous drugs. Recent studies have reported potent anti-mycobacterial compounds featuring piperazine, showing significant activity against multidrug-resistant and extremely drug-resistant strains of Mycobacterium tuberculosis. This review outlines the structure-activity relationship of these potent anti-TB molecules, providing insight for future design and development of anti-mycobacterial agents (Girase et al., 2020).

Pharmacological Diversity of Piperazine Derivatives

Piperazine and its analogues exhibit a wide range of pharmacological activities, underlined by their incorporation in various biologically active compounds. This review emphasizes the synthetic methodologies and pharmacophoric activities of piperazine and morpholine analogues, revealing their significant potential in medicinal chemistry (Mohammed et al., 2015).